Cas no 326916-72-7 (2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid)

• Product Name: 2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid
• CAS No: 326916-72-7
• MF: C₁₁H₈BrNO₄S₂
• MW: 362.219519615173
• CID: 3104670
• PubChem ID: 4496759
• Update Time: 2025-05-20

2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid
• 2-(5-bromothiophene-2-sulfonamido)benzoic acid
• Z45511926
• 2-[(5-bromothiophen-2-yl)sulfonylamino]benzoic Acid
• 326916-72-7
• G34381
• 2-(5-bromothiophene-2-sulfonamido)benzoicacid
• 2-(2-bromothiophene-5-sulfonamido)benzoic acid
• AKOS000114710
• SR-01000028495
• EN300-00329
• SR-01000028495-1

• Inchi： 1S/C11H8BrNO4S2/c12-9-5-6-10(18-9)19(16,17)13-8-4-2-1-3-7(8)11(14)15/h1-6,13H,(H,14,15)
• InChI Key： MDMGOJKOFGQUEI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 360.90781Da
• Monoisotopic Mass: 360.90781Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid

Comprehensive Overview of 2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid (CAS No. 326916-72-7)

2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid (CAS No. 326916-72-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene-sulfonylamino-benzoic acid structure, serves as a crucial intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the presence of both bromo-thiophene and benzoic acid moieties, which are known for their versatility in drug design and functional material development.

The molecular formula of 2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid is C₁₁H₈BrNO₄S, with a molecular weight of 330.16 g/mol. Its structural features include a 5-bromo-thiophene-2-sulfonyl group linked to an amino-benzoic acid moiety, creating a hybrid structure that combines the electronic properties of thiophene with the carboxylic acid functionality. This combination makes it valuable for applications in organic electronics, medicinal chemistry, and catalysis.

One of the most searched questions about this compound is: "What are the applications of 2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid in drug discovery?" The answer lies in its role as a building block for small molecule inhibitors and enzyme modulators. The bromo-thiophene moiety is particularly useful in cross-coupling reactions, which are fundamental in creating complex pharmaceutical compounds. Additionally, the benzoic acid group provides a handle for further derivatization, making it a versatile intermediate in combinatorial chemistry.

Recent trends in green chemistry have also highlighted the importance of 2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid as a precursor for sustainable materials. Researchers are exploring its use in organic photovoltaics and conductive polymers, where its electron-rich thiophene ring can enhance charge transport properties. This aligns with the growing demand for eco-friendly electronic materials, a hot topic in both academic and industrial circles.

Another frequently asked question is: "How is 2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid synthesized?" The compound is typically prepared through a multi-step process involving the sulfonylation of 5-bromo-thiophene-2-sulfonyl chloride with anthranilic acid (2-amino-benzoic acid). This reaction is often carried out under mild conditions to preserve the integrity of the benzoic acid functionality. The purity and yield of the final product are critical, especially for pharmaceutical applications, which is why advanced purification techniques like column chromatography and recrystallization are commonly employed.

The stability of 2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid under various conditions is another area of interest. Studies have shown that it remains stable at room temperature when stored in a dry, dark environment. However, exposure to strong acids, bases, or oxidizing agents should be avoided to prevent degradation. This information is particularly relevant for laboratories and industries handling this compound for long-term projects.

In the context of market dynamics, the demand for 2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid has seen steady growth, driven by its applications in high-value chemical synthesis. Suppliers often highlight its availability in various purity grades, ranging from 95% for general research use to 99%+ for pharmaceutical applications. Pricing can vary significantly based on quantity and purity, making it essential for buyers to specify their requirements clearly.

Looking ahead, the future of 2-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid appears promising, with ongoing research exploring its potential in targeted drug delivery systems and advanced material science. As the scientific community continues to uncover new applications, this compound is likely to remain a focal point in innovative chemistry.